Cas no 25953-14-4 (5'-Deoxy-5'-iodothymidine)

5'-Deoxy-5'-iodothymidine is a modified nucleoside derivative in which the 5'-hydroxyl group of thymidine is replaced by an iodine atom. This structural modification enhances its utility as an intermediate in organic synthesis and radiopharmaceutical applications. The iodine substitution at the 5' position facilitates further functionalization, making it valuable for labeling studies and the development of nucleoside analogs. Its stability under standard conditions and well-characterized reactivity profile contribute to its reliability in research settings. The compound is particularly useful in the synthesis of antiviral and anticancer agents, where precise modifications to the sugar moiety are required. High purity and consistent performance are key advantages for laboratory use.

5'-Deoxy-5'-iodothymidine structure

Product Name:5'-Deoxy-5'-iodothymidine

CAS No:25953-14-4

MF:C₁₀H₁₃IN₂O₄

MW:352.125694990158

CID:268830

PubChem ID:10043561

Update Time:2025-05-28

5'-Deoxy-5'-iodothymidine Chemical and Physical Properties

Names and Identifiers

- Thymidine,5'-deoxy-5'-iodo-
- 5'-DEOXY-5'-IODOTHYMIDINE
- 5'-IODO-5'-DEOXYTHYMIDINE
- 5'-Deoxy-5'-iodo-D-thymidine
- 5'-iodo-5'-deoxy-thymidine
- 5'-Jod-5'-desoxy-thymidin
- CHEMBL507126
- LEQXAJKTJWCXEC-XLPZGREQSA-N
- 1-[(2R,4S,5S)-4-hydroxy-5-(iodomethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
- AMY30670
- 25953-14-4
- SCHEMBL538834
- 1-((2R,4S,5S)-4-hydroxy-5-(iodomethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
- Thymidine, 5'-deoxy-5'-iodo-
- 5-IODO-5-DEOXYTHYMIDINE
- DA-68175
- 1-[(2R,4S,5S)-4-HYDROXY-5-(IODOMETHYL)OXOLAN-2-YL]-5-METHYL-3H-PYRIMIDINE-2,4-DIONE
- G78702
- 5'-Deoxy-5'-iodothymidine
- Inchi： 1S/C10H13IN2O4/c1-5-4-13(10(16)12-9(5)15)8-2-6(14)7(3-11)17-8/h4,6-8,14H,2-3H2,1H3,(H,12,15,16)/t6-,7+,8+/m0/s1
- InChI Key： LEQXAJKTJWCXEC-XLPZGREQSA-N
- SMILES： IC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)O

Computed Properties

Exact Mass: 351.99200
Monoisotopic Mass: 351.992
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 385
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 78.9

Experimental Properties

Density: 1.9±0.1 g/cm3
Boiling Point: °Cat760mmHg
Flash Point: °C
Refractive Index: 1.634
PSA: 84.32000
LogP: -0.07160

5'-Deoxy-5'-iodothymidine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5'-Deoxy-5'-iodothymidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D281533-2.5mg	5'-Deoxy-5'-iodothymidine	25953-14-4		2.5mg	$ 50.00	2022-06-05
TRC	D281533-5mg	5'-Deoxy-5'-iodothymidine	25953-14-4		5mg	$ 65.00	2022-06-05
TRC	D281533-25mg	5'-Deoxy-5'-iodothymidine	25953-14-4		25mg	$ 115.00	2022-06-05
SHENG KE LU SI SHENG WU JI SHU	sc-284710-25 mg	5′-Deoxy-5′-iodothymidine,	25953-14-4		25mg	￥940.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-284710A-50 mg	5′-Deoxy-5′-iodothymidine,	25953-14-4		50mg	￥1,805.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-284710-25mg	5′-Deoxy-5′-iodothymidine,	25953-14-4		25mg	￥940.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-284710A-50mg	5′-Deoxy-5′-iodothymidine,	25953-14-4		50mg	￥1805.00	2023-09-05
1PlusChem	1P002RND-5mg	Thymidine, 5'-deoxy-5'-iodo-	25953-14-4	95%	5mg	$60.00	2025-02-19
1PlusChem	1P002RND-25mg	Thymidine, 5'-deoxy-5'-iodo-	25953-14-4	95%	25mg	$133.00	2025-02-19
1PlusChem	1P002RND-50mg	Thymidine, 5'-deoxy-5'-iodo-	25953-14-4	95%	50mg	$223.00	2025-02-19